Cas no 87250-97-3 (tert-butyl 3-oxo-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate)

• Product Name: tert-butyl 3-oxo-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate
• CAS No: 87250-97-3
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD22587752
• CID: 4658029
• PubChem ID: 15927503
• Update Time: 2025-10-30

tert-butyl 3-oxo-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• (1R,4R)-5-Boc-2-oxa-5-azabicyclo[2.2.1]heptan-3-one
• SY038514
• F98354
• MFCD06797017
• 87250-97-3
• AKOS024627624
• MFCD06797016
• tert-butyl3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• EN300-297437
• MFCD22587752
• SB47926
• VU0494751-1
• LRUFZHMJIBJMPC-UHFFFAOYSA-N
• (1S,4S)-5-Boc-2-oxa-5-azabicyclo[2.2.1]heptan-3-one
• (1S)-tert-butyl 6-oxo-5-oxa-2-aza-bicyclo[2.2.1]heptane-2-carboxylate
• F2145-0906
• N-t-BOC-4-Hydroxy-D-Pyrrolidine Lactone
• SB46940
• SCHEMBL10238392
• SY038566
• tert-butyl 3-oxo-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate

• MDL： MFCD22587752
• Inchi： 1S/C10H15NO4/c1-10(2,3)15-9(13)11-5-6-4-7(11)8(12)14-6/h6-7H,4-5H2,1-3H3
• InChI Key： LRUFZHMJIBJMPC-UHFFFAOYSA-N
• SMILES： C12CC(N(C(OC(C)(C)C)=O)C1)C(=O)O2

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 3-oxo-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate

Introduction to tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS No. 87250-97-3)

tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate, a compound with the CAS number 87250-97-3, is a versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of bicyclic lactams and has gained significant attention due to its unique structural features and potential applications in the development of novel therapeutic agents.

The chemical structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate consists of a bicyclic ring system with a tert-butyl group attached to the carboxylic acid moiety. The presence of the tert-butyl group provides steric protection, making this compound highly stable and suitable for various synthetic transformations. The oxo and azabicyclo functionalities further enhance its reactivity and versatility in synthetic routes.

In recent years, significant advancements have been made in understanding the synthetic pathways and biological activities of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate. One notable application is in the synthesis of bioactive molecules, particularly those with potential therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases (RdRps) in viral replication processes.

The structural complexity and functional group diversity of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate make it an ideal candidate for derivatization and functionalization. Researchers have explored various synthetic strategies to modify this compound, including nucleophilic substitution, Michael addition, and cycloaddition reactions. These modifications have led to the development of a wide range of derivatives with diverse biological activities, such as anti-inflammatory, antitumor, and neuroprotective properties.

Beyond its role as an intermediate, tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate has also shown promise in its own right as a bioactive molecule. A recent study published in Organic & Biomolecular Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cell signaling pathways. This finding opens up new avenues for its use as a lead compound in drug discovery efforts targeting cancer and other diseases characterized by aberrant kinase activity.

The stability and reactivity of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate have also been investigated in detail. Researchers have reported that this compound can be synthesized efficiently using mild reaction conditions, making it accessible for large-scale production in industrial settings. Additionally, its stability under various storage conditions ensures that it remains viable for long-term use in both research laboratories and pharmaceutical development pipelines.

In conclusion, tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS No. 87250-97-3) is a valuable compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents and bioactive molecules. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the field.